Cas no 75241-35-9 (Acetonitrile, [(2,4-dichlorophenyl)amino]-)

Acetonitrile, [(2,4-dichlorophenyl)amino]- structure
75241-35-9 structure
Product Name:Acetonitrile, [(2,4-dichlorophenyl)amino]-
CAS No:75241-35-9
MF:C8H6Cl2N2
MW:201.052639484406
CID:539859
PubChem ID:12832563
Update Time:2025-04-19

Acetonitrile, [(2,4-dichlorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [(2,4-dichlorophenyl)amino]-
    • 2-(2,4-dichloroanilino)acetonitrile
    • DTXSID80511023
    • SCHEMBL9412138
    • (2,4-Dichloroanilino)acetonitrile
    • AKOS000250861
    • 2,4-dichloroanilinoacetonitrile
    • WPJWITLLYXUSRV-UHFFFAOYSA-N
    • 75241-35-9
    • Inchi: 1S/C8H6Cl2N2/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,12H,4H2
    • InChI Key: WPJWITLLYXUSRV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1NCC#N)Cl

Computed Properties

  • Exact Mass: 199.9908036g/mol
  • Monoisotopic Mass: 199.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.8Ų
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